BE“GHE Foundational & Exploratory

Check Availability & Pricing

Suvecaltamide IUPAC name and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Suvecaltamide

Cat. No.: B1676635

An In-depth Technical Guide to Suvecaltamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Suvecaltamide (also known as
JZP385, MK-8998, and CX-8998), an investigational small molecule drug. This document
details its chemical properties, mechanism of action, and relevant experimental protocols,
presenting a thorough resource for professionals in the field of drug development and
neuroscience.

Chemical Properties and Identification

Suvecaltamide is a novel compound with specific physicochemical characteristics that are
crucial for its development as a therapeutic agent.
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Identifier Value Source

2-(4-propan-2-ylphenyl)-N-

[(1R)-1-[5-(2,2,2-
IUPAC Name _ [1]
trifluoroethoxy)-2-

pyridinyllethyl]lacetamide

Synonyms JZP385, MK-8998, CX-8998 [1][21[3]
CAS Number 953778-58-0 [1]
ChEMBL ID CHEMBL1684950 [3]
DrugBank ID DB19139 [2]
Physicochemical Property Value Source
Molecular Formula C20H23F3N20:2 [11[3]
Molecular Weight 380.41 g/mol [1][2][3]
Monoisotopic Mass 380.171162478 Da [2]

Mechanism of Action: T-Type Calcium Channel
Modulation

Suvecaltamide is a first-in-class, selective modulator of T-type calcium channels (CaV3).[4]
These channels, including subtypes CaV3.1, CaV3.2, and CaV3.3, are low-voltage activated
calcium channels that play a critical role in regulating neuronal excitability and oscillatory
activity.[5][6] They are highly expressed in brain regions associated with the pathophysiology of
movement disorders like essential tremor and Parkinson's disease.[5]

Suvecaltamide's mechanism is state-dependent, meaning it preferentially binds to and
stabilizes the inactivated state of the CaV3 channels.[5] This action reduces the channels'
activity, particularly under conditions of neuronal hyperexcitability that are thought to underlie
tremor.[7] Preclinical studies have shown that suvecaltamide inhibits all three CaV3 subtypes
with low nanomolar potency and is significantly more selective for the inactivated channel state.
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[5] This selective modulation of hyperexcitable neuronal firing, while sparing normal signaling,
may contribute to a more favorable clinical profile.[7]

Pharmacological Intervention Neuron
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Mechanism of Action of Suvecaltamide.

Experimental Protocols

The following sections detail key preclinical and clinical experimental methodologies used to
characterize Suvecaltamide.

Objective: To characterize the pharmacology of Suvecaltamide on T-type calcium channel
(CaV3) subtypes.[5]

Methodology:

o Cell Lines: HEK293 cells stably overexpressing human CaV3.1, CaVv3.2, or CaV3.3 were
used.[5]

» Electrophysiology: Whole-cell currents were recorded using a QPatch 48X automated patch
clamp system.[5]

» Experimental Conditions:

o Steady-state inactivation curves were generated for each CaV3 subtype in the presence
and absence of Suvecaltamide.[5]

o Concentration-response curves were determined using protocols designed to enrich for
either the resting or the inactivated states of the channels.[5]
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e Analysis: The data was analyzed to determine the potency (ICso) and state-dependence of
Suvecaltamide's inhibitory effects on each CaV3 subtype. Suvecaltamide was found to
hyperpolarize the midpoint of voltage-dependent channel inactivation by -6 to -18 mV for all
subtypes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Suvecaltamide IUPAC name and chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676635#suvecaltamide-iupac-name-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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